N-(thiolan-3-ylmethyl)acetamide

• IUPAC Name: N-(thiolan-3-ylmethyl)acetamide
• InChI: InChI=1S/C7H13NOS/c1-6(9)8-4-7-2-3-10-5-7/h7H,2-5H2,1H3,(H,8,9)
• InChI Key: JDFNRZVSMJZZIY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1CCSC1
• Molecular Formula: C7H13NOS
• Molecular Weight: 159.25 g/mol
• CAS RN: 1698678-43-1

Description

N-(thiolan-3-ylmethyl)acetamide, also known as TMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TMA is a thiol-containing compound that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in scientific research.

Scientific Research Applications

Analgesic Activity

Some acetamide derivatives, including compounds related to N-(thiolan-3-ylmethyl)acetamide, have been synthesized and investigated for their potential analgesic properties. These compounds were tested using various nociceptive stimuli such as thermal, mechanical, and chemical, demonstrating significant analgesic effects in animal models without adverse effects on motor coordination (Kaplancıklı et al., 2012).

Decarboxylative Claisen Rearrangement

This compound derivatives have been utilized in decarboxylative Claisen rearrangement reactions. This process involves the reaction of furan-2-ylmethyl, thien-2-ylmethyl, and pyrrol-2-ylmethyl tosylacetates, yielding various heteroaromatic products. Such reactions are significant in organic synthesis and the development of new pharmaceutical compounds (Craig et al., 2005).

Muscarinic Agonist Activity

Substituted N-(silatran-1-ylmethyl)acetamides, similar in structure to this compound, have shown partial muscarinic agonist activity. This indicates their potential in mimicking the effects of acetylcholine, a neurotransmitter, by binding directly to cholinoreceptors in smooth muscle (Pukhalskaya et al., 2010).

Antimicrobial Activity

Derivatives of acetamides, including those related to this compound, have been synthesized and tested for their antimicrobial properties. These compounds have shown activity against various microbial species, suggesting their potential application in the development of new antimicrobial agents (Gul et al., 2017).

Photoinitiator for Polymer Networks

Compounds related to this compound have been used as photoinitiators in the preparation of polymer networks. They demonstrate improved thermal stability and robustness in the polymer/filler networks, which can have applications in materials science and engineering (Batibay et al., 2020).

Mechanism of Action

Target of Action

The targets of amides can vary widely depending on their structure and functional groups. They can interact with various proteins, enzymes, and receptors in the body .

Mode of Action

Amides can interact with their targets through various mechanisms. For example, they can act as inhibitors, blocking the active site of an enzyme, or they can bind to a receptor, triggering a biological response .

Biochemical Pathways

The specific biochemical pathways affected by an amide would depend on its target. For instance, if an amide targets an enzyme involved in a specific metabolic pathway, it could potentially disrupt or enhance that pathway .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) of amides can vary. Factors such as the compound’s size, polarity, and functional groups can influence its pharmacokinetic properties .

Result of Action

The molecular and cellular effects of an amide’s action would depend on its specific target and mode of action. This could range from inhibiting a particular enzyme’s activity to triggering a specific cellular response .

Action Environment

The action, efficacy, and stability of amides can be influenced by various environmental factors. These can include pH, temperature, and the presence of other molecules or ions in the environment .